Cas no 1806878-41-0 (Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate
• CAS No: 1806878-41-0
• MF: C₁₀H₉F₃N₂O₄
• MW: 278.184673070908
• CID: 4884256
• Update Time: 2025-07-19

Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate

• Inchi： 1S/C10H9F3N2O4/c1-2-19-6(16)3-5-4-14-10(15(17)18)8(11)7(5)9(12)13/h4,9H,2-3H2,1H3
• InChI Key： DCLIHFOGEMFRSJ-UHFFFAOYSA-N
• SMILES： FC1=C([N+](=O)[O-])N=CC(CC(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate

Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate (CAS No. 1806878-41-0): A Comprehensive Overview

Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate (CAS No. 1806878-41-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and functional properties, holds promise in various applications, particularly in the synthesis of novel therapeutic agents. The presence of both fluorine and nitro substituents in its molecular structure contributes to its distinct reactivity and potential biological activity.

The compound's structure consists of a pyridine core substituted with a nitro group at the 2-position, a difluoromethyl group at the 4-position, a fluoro atom at the 3-position, and an acetic acid ethyl ester at the 5-position. This arrangement imparts specific electronic and steric properties, making it a valuable intermediate in organic synthesis. The nitro group, in particular, is known for its ability to participate in various chemical transformations, including reduction to amino groups or further functionalization via diazotization.

In recent years, there has been growing interest in the development of fluorinated heterocyclic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate aligns with this trend, as the incorporation of multiple fluorine atoms can significantly influence the compound's interactions with biological targets. Such modifications are often employed to optimize drug-like properties such as lipophilicity, solubility, and binding affinity.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology research. The structural features of Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate, including its nitro and fluoro substituents, make it an attractive scaffold for designing molecules that can selectively inhibit aberrant signaling pathways associated with various diseases.

Recent studies have demonstrated the utility of this compound in the development of novel antiviral agents. The electron-withdrawing nature of the nitro group and the electron-donating effects of the fluoro atoms can be leveraged to design molecules that disrupt viral replication mechanisms. Furthermore, the presence of a difluoromethyl group can enhance binding interactions with viral proteins, leading to more potent antiviral activity.

The pharmaceutical industry has also explored Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate as a building block for more complex drug candidates. Its versatile reactivity allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures. These synthetic strategies have been instrumental in generating novel compounds with tailored biological activities.

In addition to its pharmaceutical applications, Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate has shown promise in materials science research. The unique electronic properties of its structure make it a candidate for developing advanced materials with applications in optoelectronics and catalysis. For instance, fluorinated pyridines have been investigated for their potential use in organic light-emitting diodes (OLEDs) due to their ability to enhance charge transport properties.

The synthesis of Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include nitration of a pyridine precursor followed by selective fluorination and esterification. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and scalability while maintaining high purity standards.

The safety profile of Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate toxicity at higher concentrations, further research is needed to fully characterize its safety profile. Standard laboratory practices should be followed when handling this compound to minimize exposure risks.

In conclusion, Ethyl 4-(difluoromethyl)-3-fluoro-2-nitropyridine-5-acetate (CAS No. 1806878-41-0) is a multifaceted compound with significant potential across multiple domains of research and industry. Its unique structural features make it an invaluable tool for pharmaceutical development, particularly in designing kinase inhibitors and antiviral agents. Additionally, its applications in materials science highlight its versatility beyond traditional chemical synthesis applications.